2-(Imidazo[1,2-a]pyridin-7-yl)acetic acid

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 2-imidazo[1,2-a]pyridin-7-ylacetic acid
• InChI: InChI=1S/C9H8N2O2/c12-9(13)6-7-1-3-11-4-2-10-8(11)5-7/h1-5H,6H2,(H,12,13)
• InChI Key: HNYSAHVYSIYSBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C=C1CC(=O)O

Description

2-(Imidazo[1,2-a]pyridin-7-yl)acetic acid is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of imidazo[1,2-a]pyridin-7-yl-acetic acid ethyl ester (180 mg, 0.65 mmol) (Preparation 130) in dioxane (4 mL) at 0° C. was added 2 N aqueous sodium hydroxide solution (4 mL). Then reaction mixture was heated at 90° C. for 6 hours. After cooling to 0° C., the mixture was acidified to pH 4 with 2 N aqueous hydrochoric acid and extracted with 20% isopropanol in dichoromethane (8×10 mL). The combined organics were dried over sodium sulfate and concentrated under reduced pressure to afford the title compound as an off-white solid in 70% yield, 80 mg.